Cas no 1187595-85-2 (2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile)

• Product Name: 2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
• CAS No: 1187595-85-2
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD22987586
• CID: 2093718
• PubChem ID: 57868854
• Update Time: 2025-04-21

2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile
• 1-Boc-3-(cyanomethylene)azetidine
• 3-Cyanomethylene-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(cyanoMethylene)azetidine-1-carboxylate
• tert-butyl 3-(cyanoMethylidene)azetidine-1-carboxylate
• 3-(Cyanomethylene)-1-azetidinecarboxylic acid tert-butyl ester
• P-Hydroxy phenyl butanone (Raspberry ketone)
• 1-(tert-Butoxycarbonyl)-3-(cyanomethylene)azetidine
• tert-Butyl 3-(cyanomethylene)
• [1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile
• 2-[1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile
• 2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
• 2-[1-(Ethylsulfonyl)-3-azetidinylidene]acetonitrile
• AK165316
• HQUIOHSYUKWGOM-UHFFFAOYSA-N
• BCP13973
• 3147AH
• FCH2310089
• 2-(1-ethylsulfonylazetidin-3-ylidene)acetonitrile
• (1-Ethanesulfonyl-azetidin-3-ylidene)-acetonitrile
• 2-
• CS-M2446
• DS-8954
• 1187595-85-2
• AC-30033
• SCHEMBL871344
• DA-31808
• SB52163
• EN300-7415532
• SY047422
• DTXSID801221980
• AKOS025146561
• MFCD22987586
• P13428
• 691-838-1
• 2-(1-(Ethylsulfonyl)-3-azetidinylidene)acetonitrile

• MDL： MFCD22987586
• Inchi： 1S/C7H10N2O2S/c1-2-12(10,11)9-5-7(6-9)3-4-8/h3H,2,5-6H2,1H3
• InChI Key： HQUIOHSYUKWGOM-UHFFFAOYSA-N
• SMILES： S(CC)(N1C/C(=C/C#N)/C1)(=O)=O

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: -0.9

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),